Cas no 1807135-19-8 (2-Bromo-3,5-diiodoanisole)

• Product Name: 2-Bromo-3,5-diiodoanisole
• CAS No: 1807135-19-8
• MF: C₇H₅BrI₂O
• MW: 438.826946020126
• CID: 4792984
• Update Time: 2023-08-17

2-Bromo-3,5-diiodoanisole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,5-diiodoanisole

• Inchi： 1S/C7H5BrI2O/c1-11-6-3-4(9)2-5(10)7(6)8/h2-3H,1H3
• InChI Key： VSDZLRRPSSBHMA-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1Br)OC)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2